![molecular formula C19H16N2O5 B5202434 ethyl 4-[4-(4-hydroxybenzylidene)-3,5-dioxo-1-pyrazolidinyl]benzoate](/img/structure/B5202434.png)
ethyl 4-[4-(4-hydroxybenzylidene)-3,5-dioxo-1-pyrazolidinyl]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-[4-(4-hydroxybenzylidene)-3,5-dioxo-1-pyrazolidinyl]benzoate, also known as ethyl ferulate, is a natural compound found in various plants such as rice bran, wheat, and oats. It has been studied extensively for its potential therapeutic benefits in various diseases due to its antioxidant and anti-inflammatory properties.
Scientific Research Applications
Spectroscopic Studies
This compound has been used in spectroscopic studies . The structure of the compound was elucidated based on elemental analysis, 1HNMR, X-ray, UV–VIS, IR, and Mass spectroscopy .
Crystal Structure Analysis
The compound has been used in crystal structure analysis . The X-ray established the conformation of the molecule, indicating that the compound is crystalline in the monoclinic C2 / c .
Biological Activity
The compound and its copper complex have been studied for their biological activity . Schiff bases are well known for their biological applications as antibacterial, antifungal, anticancer, and antiviral agents .
Synthesis of Schiff Bases
The compound has been used in the synthesis of Schiff bases . Schiff bases are usually prepared by the condensation of a primary amine with an active carbonyl compound .
Thermotropic Properties
The compound has been used in the study of thermotropic properties . The thermal data indicate that these compounds exhibit mesomorphic properties .
Electro-Optical Applications
The compound has potential for electro-optical applications . A bulk size ethyl 4-amino benzoate crystal, a potential candidate for electro-optical applications, was grown using an indigenously developed single zone transparent resistive furnace .
properties
IUPAC Name |
ethyl 4-[(4Z)-4-[(4-hydroxyphenyl)methylidene]-3,5-dioxopyrazolidin-1-yl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O5/c1-2-26-19(25)13-5-7-14(8-6-13)21-18(24)16(17(23)20-21)11-12-3-9-15(22)10-4-12/h3-11,22H,2H2,1H3,(H,20,23)/b16-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZXSGALZXYZUSH-WJDWOHSUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)O)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC=C(C=C3)O)/C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-[(4Z)-3-hydroxy-4-(4-hydroxybenzylidene)-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.